![molecular formula C18H21N5OS B2994040 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-methylthiazol-2-yl)piperidine-4-carboxamide CAS No. 1235343-89-1](/img/structure/B2994040.png)
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-methylthiazol-2-yl)piperidine-4-carboxamide
Overview
Description
The compound contains several functional groups, including a benzimidazole, a piperidine, and a carboxamide. Benzimidazoles are a class of heterocyclic aromatic organic compounds that are important in a variety of fields, including pharmaceuticals and dyes . Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom, and they are widely used in the synthesis of pharmaceuticals and other organic compounds . Carboxamides are organic compounds that contain a carbonyl group (C=O) attached to an amine group (NH2).
Scientific Research Applications
Synthesis of Imidazole Derivatives
Imidazoles are crucial components in a variety of functional molecules used across different everyday applications. The compound can serve as a key intermediate in the regiocontrolled synthesis of substituted imidazoles. This process is significant for creating bonds during the formation of the imidazole ring, which is a core structure in many pharmacologically active molecules .
Antimicrobial Activity
Benzimidazole derivatives, such as the compound being analyzed, have been synthesized and screened for their antibacterial and antifungal activities. These compounds are of interest due to their potential use in developing new antimicrobial agents that can address the growing concern of antibiotic resistance .
High-Performance Liquid Chromatography (HPLC)
The benzimidazole core of the compound can be utilized in the development of HPLC methods. Specifically, it can aid in the pre-column derivatization process for the identification of bile acids in bio-samples, which is crucial for understanding various metabolic and liver diseases .
Antiproliferative Activity Against Cancer Cells
Compounds with a benzimidazole moiety have been evaluated for their antiproliferative activity on human cancer cell lines. The compound could be investigated for its efficacy against prostate, lung, cervical, and breast cancer cells, contributing to cancer research and potential treatments .
Development of H1-Antihistamines
The structural similarity of the compound to known intermediates used in the synthesis of H1-antihistamines suggests its potential application in the development of new nonsedating antihistamines. These medications are crucial for the symptomatic treatment of allergic conditions such as rhinitis and urticaria .
Mechanism of Action
Target of Action
The compound, 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-methylthiazol-2-yl)piperidine-4-carboxamide, is a benzimidazole derivative. Benzimidazole derivatives have been found to interact with various targets, including tubulin and bacterial strains .
Mode of Action
Similar benzimidazole derivatives have been found to inhibit microtubule assembly formation , suggesting that this compound may also interact with tubulin to disrupt microtubule dynamics.
Biochemical Pathways
Given the potential target of tubulin, it can be inferred that the compound may affect cell division and other processes dependent on the microtubule network .
Result of Action
If the compound does indeed inhibit microtubule assembly, this could lead to cell cycle arrest and potentially cell death .
properties
IUPAC Name |
1-(1H-benzimidazol-2-ylmethyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5OS/c1-12-11-25-18(19-12)22-17(24)13-6-8-23(9-7-13)10-16-20-14-4-2-3-5-15(14)21-16/h2-5,11,13H,6-10H2,1H3,(H,20,21)(H,19,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYQJDQKURYEPQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-methylthiazol-2-yl)piperidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(Cyanomethyl)-N-cyclopentyl-4-[(4-methylpiperazin-1-YL)methyl]benzamide](/img/structure/B2993957.png)
![4-butyl-N-(4-(3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)cyclohexanecarboxamide](/img/structure/B2993958.png)
![Methyl 2-[methyl-[4-(methylamino)butanoyl]amino]acetate;hydrochloride](/img/structure/B2993963.png)
![4-[(4-Iodo-2-methylpyrazol-3-yl)methyl]morpholine](/img/structure/B2993964.png)
![3,9-bis(2-chlorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2993971.png)
![3-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-1H-pyrazole-5-carboxamide](/img/structure/B2993977.png)
![1H-pyrido[3,4-b][1,4]thiazin-2(3H)-one](/img/structure/B2993979.png)